2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 4-bromobenzoate

• IUPAC Name: [2-[(2,4-difluorophenyl)methylamino]-2-oxoethyl] 4-bromobenzoate
• InChI: InChI=1S/C16H12BrF2NO3/c17-12-4-1-10(2-5-12)16(22)23-9-15(21)20-8-11-3-6-13(18)7-14(11)19/h1-7H,8-9H2,(H,20,21)
• InChI Key: JTXHTXPLQFVJDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)OCC(=O)NCC2=C(C=C(C=C2)F)F)Br
• Molecular Formula: C16H12BrF2NO3
• Molecular Weight: 384.17 g/mol

Description

2-((2,4-Difluorobenzyl)amino)-2-oxoethyl 4-bromobenzoate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DFBBO and is a derivative of benzoate. Its chemical formula is C16H12BrF2NO3.

Scientific Research Applications

Photodynamic Therapy Applications

The synthesis of zinc(II) phthalocyanines substituted with new benzenesulfonamide derivative groups containing Schiff base has been described, showcasing their potential in photodynamic therapy due to good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These properties suggest their applicability as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Synthetic Applications

Research has shown the utility of trihaloethyl imidates as reagents for the synthesis of amidines under mild conditions. In several cases, the p-bromobenzoate salt of the desired product was directly isolated, indicating the versatility of these reagents in synthetic organic chemistry (Caron, Wei, Douville, & Ghosh, 2010).

Structural and Theoretical Studies

A study on the crystal structure and theoretical analysis of 2-bromo-N-(2,4-difluorobenzyl)benzamide, an intermediate in the synthesis of phenanthridinone, provided insights into its molecular structure through X-ray diffraction, FT-IR, EI-MS, and NMR. This research contributes to understanding the chemical and physical properties of such compounds, which is crucial for their application in material science and pharmaceuticals (Polo et al., 2019).

Catalytic Applications

A novel mixed-ligand Cu(II) Schiff base complex was synthesized and characterized, demonstrating its catalytic efficiency in the synthesis of 2-amino-4H-pyrans and tetrahydro-4H-chromenes. This showcases the potential of such complexes in facilitating organic transformations, thereby contributing to the development of new catalytic methods (Ebrahimipour et al., 2018).